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Compound of Interest

Compound Name: ACTH (22-39)

Cat. No.: B8235319

For researchers, scientists, and drug development professionals, the proper management and
disposal of synthetic peptides such as Adrenocorticotropic hormone (22-39) (ACTH (22-39)) is
a critical component of laboratory safety and environmental responsibility. Due to the biological
activity of peptides, all materials contaminated with ACTH (22-39) must be treated as
hazardous chemical waste. Adherence to your institution's Environmental Health and Safety
(EHS) guidelines is mandatory.

General Handling and Storage

Before disposal, it is crucial to handle and store ACTH (22-39) correctly to maintain its stability
and prevent accidental exposure. Peptides should be stored in a dry, cool, and dark place to
preserve their integrity.[1] For long-term storage, temperatures of -20°C or -80°C are
recommended.[2] When preparing to use or dispose of the peptide, allow the vial to warm to
room temperature before opening to prevent condensation, which can degrade the peptide.[1]
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and eye protection, when handling ACTH (22-39).[3][4]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of ACTH (22-
39) waste, including liquid solutions and solid materials.

e Waste Segregation and Collection:
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o Liquid Waste: Collect all solutions containing ACTH (22-39), including unused stock
solutions, experimental buffers, and the initial rinse of any contaminated labware, in a
dedicated, clearly labeled hazardous waste container.[5][6]

o Solid Waste: Place all solid materials that have come into contact with ACTH (22-39),
such as gloves, pipette tips, and other disposable labware, into a designated, leak-proof
hazardous waste container lined with a heavy-duty plastic bag.[5][6]

Chemical Inactivation (Recommended):

o Before collection for final disposal, it is recommended to inactivate the biological activity of
the peptide waste.[6] A common and effective method is treatment with sodium
hypochlorite (bleach).[5][7] A detailed protocol for this process is provided below.

Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "ACTH (22-39)," and any other components of the solution.[6]

Storage:

o Keep the waste container sealed and store it in a designated satellite accumulation area
until it is collected by EHS personnel.[6]

Final Disposal:
o Never pour peptide solutions down the sink.[3][8]

o Coordinate with your institution's EHS department for the scheduled pickup and compliant
disposal of the hazardous waste through a licensed contractor.[3]

Experimental Protocol: Chemical Inactivation of
ACTH (22-39) Waste

This protocol describes the chemical degradation of ACTH (22-39) in liquid and solid waste
streams using a sodium hypochlorite solution.
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Obijective: To neutralize the biological activity of ACTH (22-39) waste prior to final disposal.

Materials:

Liquid or solid ACTH (22-39) waste

Household bleach (5-6% sodium hypochlorite) or a prepared 10% bleach solution

Appropriate hazardous waste containers

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Chemical fume hood

Procedure for Liquid Waste:

Perform all steps in a designated chemical fume hood.

e To the liquid peptide waste, add a 10% bleach solution to achieve a final bleach-to-waste
ratio of at least 1:10.[5] This will result in a final concentration of approximately 0.5-1.0%
sodium hypochlorite.[6]

o For waste with a high organic content, a 1:5 (v/v) dilution of bleach to liquid waste is
recommended.[9][10]

 Allow the mixture to stand for a minimum of 30-60 minutes to ensure complete inactivation.

[6]

 After the inactivation period, if required by local wastewater regulations, neutralize the bleach
solution.

o Dispose of the neutralized solution as chemical waste according to your institution's
guidelines.[5]

Procedure for Solid Waste:

e Collect all contaminated solid waste in a designated, leak-proof container.
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e Immerse the solid waste in a 10% bleach solution for a minimum of 30 minutes.[5]

» After decontamination, carefully decant the bleach solution and manage it as described for

liquid waste.

o Dispose of the decontaminated solid waste in the appropriate laboratory waste stream (e.g.,

chemical or biohazardous waste) as per your institutional guidelines.[5]

Quantitative Data for Chemical Inactivation

Parameter Value Reference
Inactivating Agent Sodium Hypochlorite (Bleach) [51[7]
Recommended Bleach )
) 10% solution [5]
Concentration
Final Sodium Hypochlorite
) 0.5% (approx. 5000 ppm) [9][10]
Concentration (General Waste)
Final Sodium Hypochlorite
Concentration (High Organic 1.0% (approx. 10000 ppm) [9][10]
Load)
Minimum Contact Time 30-60 minutes [6]
Bleach to Liquid Waste Ratio
1:10 (v/v) 9]
(General)
Bleach to Liquid Waste Ratio
1:5 (viv) [9][10]

(High Organic Load)

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of ACTH (22-39) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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